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Compound of Interest

Compound Name: (Rac)-Finerenone

Cat. No.: B045162 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step logistical information

for the proper disposal of (Rac)-Finerenone, a non-steroidal mineralocorticoid receptor

antagonist. Adherence to these procedures is vital to minimize environmental impact and

ensure compliance with regulatory standards.

Immediate Safety and Disposal Overview
(Rac)-Finerenone, while not classified as a "Hazardous Chemical" by the OSHA Hazard

Communication Standard, requires careful handling and disposal due to its pharmaceutical

properties and potential environmental persistence.[1] The primary recommended method of

disposal is incineration by a licensed hazardous material disposal company.[1][2] It is

imperative to consult and adhere to all federal, state, and local regulations governing chemical

waste disposal.[3][4][5]

Quantitative Data on Finerenone Disposal and
Environmental Fate
The following table summarizes key data points related to the disposal and environmental

characteristics of Finerenone.
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Parameter Value/Recommendation Source

Recommended Disposal

Method

Incineration in an equipped

facility (afterburner and

scrubber).

[1][2]

Alternative Disposal

Preparation

Dissolve or mix with a

combustible solvent before

incineration.

[2]

Contaminated Packaging
Dispose of in the same manner

as the unused product.
[1]

Transportation Classification
Considered non-hazardous for

transport.
[3]

Environmental Persistence
Classified as very persistent

(vP) in sediment.
[6]

Aquatic Toxicity
Considered toxic for fish and

daphnia.
[6]

Environmental Risk

Assessment

Risk ratios are currently

considered to be less than 1.
[6]

Experimental Protocols
Detailed experimental protocols for the specific degradation or disposal of (Rac)-Finerenone
are not publicly available. The standard industry practice, as indicated in safety data sheets,

relies on high-temperature incineration.

Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for the

proper disposal of (Rac)-Finerenone.
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Preparation for Disposal

Disposal Procedure

Start: (Rac)-Finerenone Waste Generated

Identify Waste Type:
- Expired/Excess Material
- Contaminated Labware

- Spill Residue

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat

Check Federal, State, and Local Regulations

Contact Licensed Hazardous
Waste Disposal Company

Securely Package and Label Waste
(Including Contaminated Packaging)

Arrange for Professional Transport
and Incineration

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (Rac)-Finerenone.
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In summary, the responsible disposal of (Rac)-Finerenone involves a clear process: proper

identification and handling of the waste material, consultation of the Safety Data Sheet,

adherence to personal protective equipment protocols, and engagement with a licensed

hazardous waste disposal company for incineration, all while ensuring compliance with relevant

environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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